Cas no 154517-91-6 (6b,6c-Diazadicyclopenta[cd,gh]pentalene(9CI))

• Product Name: 6b,6c-Diazadicyclopenta[cd,gh]pentalene(9CI)
• CAS No: 154517-91-6
• MF: C₁₀H₆N₂
• MW: 154.168041706085
• CID: 106606
• PubChem ID: 57357559
• Update Time: 2025-04-18

6b,6c-Diazadicyclopenta[cd,gh]pentalene(9CI) Chemical and Physical Properties

Names and Identifiers

• 6b,6c-Diazadicyclopenta[cd,gh]pentalene(9CI)
• 6b,6c-Diazadicyclopenta[cd,gh]pentalene (9CI)
• 6b,6c-diazadicyclopenta[cd,gh]pentalene
• DTXSID00723727
• 154517-91-6

• Inchi： 1S/C10H6N2/c1-2-8-6-10-4-3-9-5-7(1)11(8)12(9)10/h1-6H
• InChI Key： LFZMQIMOBQTTPM-UHFFFAOYSA-N
• SMILES： N12C3C=CC1=CC1=CC=C(C=3)N21

Computed Properties

• Exact Mass: 154.05318
• Monoisotopic Mass: 154.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 8.82